Cas no 148151-81-9 (4,7-Methano-3aH-inden-3a-amine,octahydro-,(3a-alpha-,4-alpha-,7-alpha-,7a-alpha-)-(9CI))

• Product Name: 4,7-Methano-3aH-inden-3a-amine,octahydro-,(3a-alpha-,4-alpha-,7-alpha-,7a-alpha-)-(9CI)
• CAS No: 148151-81-9
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 100562
• Update Time: 2023-04-02

4,7-Methano-3aH-inden-3a-amine,octahydro-,(3a-alpha-,4-alpha-,7-alpha-,7a-alpha-)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-3aH-inden-3a-amine,octahydro-, (3aa,4a,7a,7aa)- (9CI)
• 4,7-Methano-3aH-inden-3a-amine,octahydro-,(3a-alpha-,4-alpha-,7-alpha-,7a-alpha-)-(9CI)
• 4,7-Methano-3aH-inden-3a-amine, octahydro-, (3aα,4α,7α,7aα)- (9CI)

• Inchi： 1S/C10H17N/c11-10-5-1-2-9(10)7-3-4-8(10)6-7/h7-9H,1-6,11H2
• InChI Key： IBGDJIKNTKMZEP-UHFFFAOYSA-N
• SMILES： N([H])([H])C12C([H])([H])C([H])([H])C([H])([H])C1([H])C1([H])C([H])([H])C([H])([H])C2([H])C1([H])[H]

Computed Properties

• Exact Mass: 151.136
• Monoisotopic Mass: 151.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids